1',2'-Dihydrospiro[cyclobutane-1,3'-indole] hydrochloride

• IUPAC Name: spiro[1,2-dihydroindole-3,1'-cyclobutane];hydrochloride
• InChI: InChI=1S/C11H13N.ClH/c1-2-5-10-9(4-1)11(8-12-10)6-3-7-11;/h1-2,4-5,12H,3,6-8H2;1H
• InChI Key: NQSVKIHGLGYSNW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNC3=CC=CC=C23.Cl
• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• CAS RN: 1689557-88-7

Description

1,2'-Dihydrospiro[cyclobutane-1,3'-indole] hydrochloride (DHSI-HCl) is a synthetic compound derived from spiroindole. It is a versatile molecule with a variety of applications in the laboratory and in research. DHSI-HCl has been used in the synthesis of several compounds, including pharmaceuticals, and has recently been studied for its potential as a therapeutic agent. DHSI-HCl has also been used in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Derivatization

• Synthesis of Derivatives : Derivatives of related compounds, such as 1,3-dihydrospiro[2H-indole-2,2′-pyrrolidine], have been synthesized using various reactants like 2-methylene-2,3-dihydro-1H-indoles, demonstrating the potential for chemical modifications and derivations of these spiro compounds (Shachkus, Degutis, & Mikul'skis, 1989).

• Cascade Reactions for Novel Compounds : An efficient synthesis method for indolyl-tethered spiro[cyclobutane-1,1'-indenes] through cascade reactions has been developed, showing the versatility and complexity achievable in spiro compound synthesis (Xu, Yu, Zhang, & Fan, 2021).

Photochemical and Catalytic Properties

• Photocatalytic Applications : Research has shown the use of photocatalytic dearomative intermolecular [2 + 2] cycloaddition of heterocycles, a technique applicable in drug discovery and for building molecular complexity, which could be relevant to the study and application of spiro compounds (Oderinde et al., 2020).

• Intramolecular Dearomatization : The intramolecular dearomatization of indole derivatives through a visible-light-promoted [2+2] cycloaddition, leading to high yields of spiroindolines, highlights the potential of light-induced reactions in the synthesis and functionalization of spiro compounds (Zhu, Zheng, Zhang, & You, 2019).

Potential Medicinal Applications

• Antitumor Properties : Synthesis and molecular modeling studies of indole-based compounds, including spiro-indoles, have demonstrated potent antitumor properties, suggesting potential medicinal applications of these compounds (George et al., 2016).